Cas no 13487-45-1 (7,10,13-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-)

• Product Name: 7,10,13-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-
• CAS No: 13487-45-1
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 1236503
• Update Time: 2025-10-30

7,10,13-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 7,10,13-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-
• 7,10,13-Nonadecatrienoic acid, methyl ester, (7Z,10Z,13Z)-

• Inchi： 1S/C20H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-2/h7-8,10-11,13-14H,3-6,9,12,15-19H2,1-2H3/b8-7-,11-10-,14-13-
• InChI Key： PWMACEFYSFNGLB-JPFHKJGASA-N
• SMILES： C(OC)(=O)CCCCC/C=C\C/C=C\C/C=C\CCCCC

Computed Properties

• Exact Mass: 306.25602

Experimental Properties

• Density: 0.893±0.06 g/cm3(Predicted)
• Boiling Point: 390.6±21.0 °C(Predicted)
• PSA: 26.3

Additional information on 7,10,13-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-

Recent Advances in the Study of 7,10,13-Nonadecatrienoic Acid, Methyl Ester, (Z,Z,Z)- (CAS: 13487-45-1)

The compound 7,10,13-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- (CAS: 13487-45-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This polyunsaturated fatty acid (PUFA) derivative is characterized by its three cis-configured double bonds at the 7, 10, and 13 positions, which contribute to its biological activity. Recent studies have explored its role in modulating inflammatory pathways, lipid metabolism, and cellular signaling, making it a promising candidate for drug development and biomedical applications.

One of the key areas of research focuses on the anti-inflammatory properties of 7,10,13-Nonadecatrienoic acid, methyl ester. A 2023 study published in the Journal of Lipid Research demonstrated that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, revealing that the compound interacts with the NF-κB signaling pathway, thereby reducing inflammation. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, recent investigations have highlighted the role of 7,10,13-Nonadecatrienoic acid, methyl ester in lipid metabolism. A 2024 study in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids reported that this compound enhances the expression of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of adipocyte differentiation and lipid storage. The study employed high-throughput screening and gene expression analysis to confirm these effects, paving the way for potential applications in metabolic disorders such as obesity and type 2 diabetes.

Another notable advancement is the exploration of this compound's neuroprotective properties. Research published in Neurochemistry International in early 2024 demonstrated that 7,10,13-Nonadecatrienoic acid, methyl ester attenuates oxidative stress and neuronal apoptosis in models of neurodegenerative diseases. The study utilized primary neuronal cultures and animal models to validate these effects, suggesting its potential as a neuroprotective agent in conditions like Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of 7,10,13-Nonadecatrienoic acid, methyl ester. Issues such as bioavailability, stability, and targeted delivery need to be addressed to fully harness its therapeutic potential. Ongoing research is focusing on the development of novel formulations, including nanoemulsions and liposomal carriers, to improve its pharmacokinetic profile.

In conclusion, recent studies underscore the multifaceted biological activities of 7,10,13-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- (CAS: 13487-45-1), positioning it as a valuable compound for further investigation in chemical biology and pharmaceutical research. Future work should aim to elucidate its precise mechanisms of action and optimize its delivery systems to facilitate clinical applications.